Cas no 858486-43-8 (5-methyl-2-thiazolecarboxylic acid Hydrazide)

• Product Name: 5-methyl-2-thiazolecarboxylic acid Hydrazide
• CAS No: 858486-43-8
• MF: C₅H₇N₃OS
• MW: 157.193578958511
• CID: 717930
• PubChem ID: 45122722
• Update Time: 2025-04-19

5-methyl-2-thiazolecarboxylic acid Hydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolecarboxylicacid, 5-methyl-, hydrazide
• 5-methyl-1,3-thiazole-2-carbohydrazide
• 5-methylthiazole-2-carbohydrazide
• AKOS006337737
• 858486-43-8
• FT-0704847
• 2-THIAZOLECARBOXYLIC ACID,5-METHYL-,HYDRAZIDE
• 2-Thiazolecarboxylic acid, 5-methyl-, hydrazide
• YFWTZUVXTJCFKL-UHFFFAOYSA-N
• DTXSID00669373
• SCHEMBL107828
• 5-methyl-2-thiazolecarboxylic acid Hydrazide

• Inchi： 1S/C5H7N3OS/c1-3-2-7-5(10-3)4(9)8-6/h2H,6H2,1H3,(H,8,9)
• InChI Key： YFWTZUVXTJCFKL-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=NC=C1C

Computed Properties

• Exact Mass: 157.031
• Monoisotopic Mass: 157.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2A^2
• XLogP3: 0.2

Experimental Properties

• Density: 1.4±0.1 g/cm3

5-methyl-2-thiazolecarboxylic acid Hydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives